Cas no 156816-78-3 (2-fluorocyclopropane-1-carboxylic acid)

• Product Name: 2-fluorocyclopropane-1-carboxylic acid
• CAS No: 156816-78-3
• MF: C₄H₅FO₂
• MW: 104.079704999924
• MDL: MFCD21604147
• CID: 1011380
• PubChem ID: 10125050
• Update Time: 2025-11-02

2-fluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluorocyclopropanecarboxylic acid
• 2-fluorocyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-fluoro-
• (1R,2S)-2-fluorocyclopropanecarboxylic acid
• AK161119
• AK161248
• (trans)-2-fluorocyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 2-fluoro-, (1S,2S)-
• SB12973
• FCH1563025
• AX8204370
• ST2401813

• MDL： MFCD21604147
• Inchi： 1S/C4H5FO2/c5-3-1-2(3)4(6)7/h2-3H,1H2,(H,6,7)
• InChI Key： HZQKMZGKYVDMCT-UHFFFAOYSA-N
• SMILES： FC1CC1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 102
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3

2-fluorocyclopropane-1-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2-fluorocyclopropane-1-carboxylic acid

Exploring the Versatile Applications of 2-Fluorocyclopropane-1-carboxylic Acid (CAS No. 156816-78-3) in Modern Chemistry

In the ever-evolving field of organic chemistry, 2-fluorocyclopropane-1-carboxylic acid (CAS No. 156816-78-3) has emerged as a compound of significant interest. This fluorinated cyclopropane derivative is gaining attention for its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly searching for information about fluorinated cyclopropane derivatives and their synthetic applications, making this compound particularly relevant in current chemical discussions.

The molecular structure of 2-fluorocyclopropane-1-carboxylic acid combines the strained ring system of cyclopropane with the electronic effects of fluorine substitution. This combination creates a molecule with interesting physicochemical properties that are valuable in drug design. The fluorine atom at the 2-position influences the compound's acidity, lipophilicity, and metabolic stability, factors that are crucial in modern medicinal chemistry approaches.

Recent studies have highlighted the potential of 156816-78-3 as a building block in pharmaceutical development. The compound's ability to serve as a bioisostere for various functional groups makes it particularly valuable in drug discovery programs. Many researchers are investigating how fluorinated carboxylic acids like this one can improve drug potency and pharmacokinetic properties, addressing common search queries about fluorine in drug design and cyclopropane medicinal chemistry.

Beyond pharmaceuticals, 2-fluorocyclopropane-1-carboxylic acid finds applications in material science. The compound's rigid structure and polar functional groups make it a candidate for creating novel polymeric materials with specific properties. Current research trends show growing interest in how fluorinated building blocks can enhance material performance, particularly in areas requiring chemical resistance or specific electronic characteristics.

The synthesis of 2-fluorocyclopropane-1-carboxylic acid typically involves cyclopropanation reactions followed by selective fluorination. Modern synthetic approaches aim to improve the atom economy and reaction efficiency of these processes, reflecting the chemical industry's focus on green chemistry principles. These synthetic challenges align with frequent search terms like efficient synthesis of fluorocyclopropanes and sustainable fluorination methods.

Analytical characterization of 156816-78-3 presents unique opportunities due to the presence of both the strained cyclopropane ring and fluorine atom. Advanced techniques such as NMR spectroscopy and mass spectrometry are particularly useful for studying this compound's structure and purity. These analytical aspects respond to common queries about characterization of fluorinated compounds and cyclopropane derivatives analysis.

The safety profile and handling considerations for 2-fluorocyclopropane-1-carboxylic acid follow standard laboratory protocols for carboxylic acids. While not classified as hazardous under normal conditions, proper chemical safety measures should always be observed when working with this or any laboratory chemical. This information addresses frequent concerns about safe handling of fluorinated compounds in research settings.

Looking to the future, 2-fluorocyclopropane-1-carboxylic acid (CAS No. 156816-78-3) is poised to play an increasingly important role in chemical research and development. Its applications in drug discovery, material science, and chemical biology continue to expand, making it a compound worth watching in coming years. The growing body of research on fluorinated cyclopropane derivatives suggests that this structural motif will remain relevant in addressing current challenges across multiple scientific disciplines.

For researchers and industry professionals seeking high-quality 2-fluorocyclopropane-1-carboxylic acid, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. This ensures the material meets the stringent requirements of modern chemical applications and supports reproducible research outcomes.